Cas no 89740-57-8 (5,6-Heptadienoic acid, 4-amino-)

• Product Name: 5,6-Heptadienoic acid, 4-amino-
• CAS No: 89740-57-8
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 590524
• PubChem ID: 10261186
• Update Time: 2025-04-19

5,6-Heptadienoic acid, 4-amino- Chemical and Physical Properties

Names and Identifiers

• 5,6-Heptadienoic acid, 4-amino-
• 4-Amino-5,6-heptadienoic acid
• XWILORJMRMFKPM-UHFFFAOYSA-N
• AKOS006337850
• SCHEMBL8531395
• 4-amino-hepta-5,6-dienoic acid
• 89740-57-8

• Inchi： 1S/C7H11NO2/c1-2-3-6(8)4-5-7(9)10/h3,6H,1,4-5,8H2,(H,9,10)
• InChI Key： XWILORJMRMFKPM-UHFFFAOYSA-N
• SMILES： OC(CCC(C=C=C)N)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 63.3Ų